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Compound of Interest

Compound Name: 2-(4-Ethylphenoxy)nicotinic acid

CAS No.: 954567-38-5

Cat. No.: B106184 Get Quote

Executive Summary & Mechanism of Action
2-(4-Ethylphenoxy)nicotinic acid (EPNA) is a specialized chemical probe primarily utilized in

plant physiology and agricultural chemistry. It functions as a potent inhibitor of Phytoene

Desaturase (PDS), a critical enzyme in the carotenoid biosynthesis pathway.[1][2]

By competitively binding to the plastoquinone-binding site of PDS, EPNA arrests the

conversion of colorless phytoene into colored carotenoids (ζ-carotene, lycopene, and β-

carotene). This inhibition results in a distinct "bleaching" phenotype in photosynthetic tissues

due to the photo-oxidation of chlorophyll, which loses the photoprotective shielding provided by

carotenoids.[1]

Beyond plant biology, the 2-phenoxynicotinic acid scaffold serves as a precursor in medicinal

chemistry for the development of non-steroidal anti-inflammatory drugs (NSAIDs), specifically

targeting Cyclooxygenase (COX) enzymes when derivatized into hydrazides.
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Property Specification

CAS Number
Variable by salt/derivative (Parent Acid: Generic

2-phenoxy scaffold)

Molecular Formula C₁₄H₁₃NO₃

Molecular Weight 243.26 g/mol

Solubility
DMSO (>20 mg/mL), Ethanol; Poorly soluble in

water.[3]

Stability
Stable at -20°C (solid); Solutions stable for 1

week at 4°C.

Primary Target Phytoene Desaturase (PDS) (Plant type)

Secondary Target COX-1/COX-2 (as hydrazide derivative scaffold)

Biological Pathway & Mechanism[4]
The following diagram illustrates the precise intervention point of EPNA within the carotenoid

biosynthesis pathway.
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Figure 1: Mechanism of Action. EPNA inhibits PDS, preventing the formation of photoprotective

carotenoids, leading to chlorophyll degradation (bleaching).

Application Note: PDS Inhibition Assays
Context
Researchers use EPNA to screen for PDS resistance mutations (in herbicide development) or

to study the regulation of the carotenoid pathway. The accumulation of phytoene is the

definitive biomarker for EPNA activity.

Protocol A: Leaf Disc Bleaching Assay
(Qualitative/Semi-Quantitative)
Objective: To determine the Effective Concentration (EC50) of EPNA required to induce

chlorosis in plant tissue.

Materials:

Plant tissue (Spinach, Arabidopsis, or Tobacco leaves).

EPNA Stock Solution (100 mM in DMSO).

Incubation Buffer: 1 mM MES (pH 6.5), 1% Sucrose.

Multi-well plates (6-well or 12-well).

Workflow:

Preparation: Punch 5mm leaf discs from healthy, dark-adapted plants.

Dosing: Prepare a dilution series of EPNA in Incubation Buffer (0, 0.1, 1, 10, 50, 100 µM).

Note: Keep final DMSO concentration < 0.5% to avoid solvent toxicity.

Incubation: Float leaf discs (abaxial side down) in the solution.

Light Exposure: Incubate under continuous high light (500 µmol m⁻² s⁻¹) for 48–72 hours at

25°C.
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Analysis:

Visual: Score for "bleaching" (white/pink tissue vs. green control).

Spectrophotometric: Extract pigments in 80% Acetone. Measure Absorbance at 663 nm

(Chlorophyll A) and 645 nm (Chlorophyll B).

Protocol B: HPLC Quantitation of Phytoene
(Quantitative)
Objective: To confirm PDS inhibition by detecting the buildup of the substrate, phytoene.

Reagents:

Extraction Solvent: Methanol:Chloroform (2:1 v/v).

HPLC Mobile Phase: Acetonitrile:Methanol:2-Propanol (85:10:5).

Standard: Phytoene standard (commercially available or purified from norflurazon-treated

tissue).

Step-by-Step Methodology:

Tissue Harvesting:

Harvest 100 mg of EPNA-treated leaf tissue.

Flash freeze in liquid nitrogen immediately to prevent degradation.

Extraction:

Grind tissue to a fine powder.

Add 1 mL Extraction Solvent. Vortex vigorously for 1 min.

Add 0.5 mL water to induce phase separation. Centrifuge at 10,000 x g for 5 min.

Collect the lower (chloroform) phase containing lipophilic carotenoids.
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Evaporate to dryness under N₂ stream. Resuspend in 100 µL Mobile Phase.

HPLC Analysis:

Column: C18 Reverse Phase (e.g., 250 x 4.6 mm, 5 µm).

Flow Rate: 1.0 mL/min.

Detection: Photodiode Array (PDA) detector.

Phytoene: Monitor at 286 nm (distinctive UV absorption).

β-Carotene: Monitor at 450 nm.

Data Interpretation:

Positive Result: A massive peak at 286 nm (Phytoene) appears in treated samples, absent

in controls.

Negative Result: No Phytoene peak; indicates lack of PDS inhibition or poor compound

uptake.

Application Note: Medicinal Chemistry Scaffold
While primarily a plant physiology tool, the 2-phenoxynicotinic acid structure is a privileged

scaffold in drug discovery.

Structure-Activity Relationship (SAR) Insights
The Acid Moiety: The carboxylic acid at position 3 is critical for binding. Converting this to a

hydrazide (–CONHNH₂) significantly alters the target profile from PDS (plant) to

Cyclooxygenase (mammalian).

The Phenoxy Bridge: The ether linkage provides flexibility. Substituents on the phenoxy ring

(e.g., the 4-ethyl group in EPNA) dictate lipophilicity and pocket fit.

Protocol Overview for Derivatization:

Esterification: React EPNA with MeOH/H₂SO₄ to form the methyl ester.
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Hydrazinolysis: React the ester with hydrazine hydrate in refluxing ethanol.

Assay: Test the resulting hydrazide for anti-inflammatory activity using a COX-1/COX-2

inhibition kit (e.g., Cayman Chemical colorimetric assay).

Experimental Workflow Visualization
The following diagram outlines the standard validation workflow for characterizing EPNA

activity in a research setting.
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Figure 2: Experimental workflow for validating PDS inhibition using EPNA.
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Issue Probable Cause Corrective Action

Precipitation in Media
High concentration or poor

solubility in aqueous buffer.

Predissolve in 100% DMSO.

Ensure final DMSO < 0.5%.

Sonicate buffer upon addition.

No Bleaching Observed
Tissue is too mature or light

intensity is too low.

Use young, expanding tissue

(meristematic). Increase light

intensity to drive photo-

oxidation.

HPLC Peak Tailing
Lipid contamination or column

degradation.

Use a guard column. Ensure

thorough phase separation

during extraction.

Lack of Phytoene Peak
Compound did not penetrate

cuticle.

Add a surfactant (e.g., 0.05%

Tween 20) to the incubation

buffer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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